1-(2-N-Boc-aminoethyl)piperazine
Overview
Description
1-(2-N-Boc-aminoethyl)piperazine (CAS# 140447-78-5) is used in the preparation of dihydropyrimidine derivatives as bifunctional degraders for treatment and prophylaxis of target protein-mediated diseases .
Molecular Structure Analysis
The molecular formula of this compound is C11H23N3O2. It has an average mass of 229.319 Da and a monoisotopic mass of 229.179031 Da .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available resources, it’s known that this compound plays a role in the preparation of dihydropyrimidine derivatives .
Physical and Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 357.2±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C. It has an enthalpy of vaporization of 60.3±3.0 kJ/mol and a flash point of 169.8±23.7 °C. The index of refraction is 1.471 .
Scientific Research Applications
Cyclative Cleavage in Solid Phase Synthesis
- Application : A cyclative cleavage approach to solid phase synthesis of 2-oxo-1,4-piperazines, employing α-N-Boc-amino aldehydes for reductive amination of Merrifield-resin bound amino acids, was developed. This process generates trisubstituted 2-oxo-1,4-piperazines in good yields and purity, using readily available building blocks (Gonzalez-Gomez, Uriarte-Villares, & Figueroa‐Pérez, 2002).
One-Pot Synthesis of Enantiomerically Pure Piperazines
- Application : Enantiomerically pure 3-substituted piperazines with a benzyl protecting group are synthesized from N-protected amino acids through a one-pot procedure. This method is efficient for chiral drug synthesis (Jida & Ballet, 2018).
Synthesis and Biological Evaluation of N-Boc Piperazine Derivatives
- Application : Synthesized N-Boc piperazine derivatives, including tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, showed moderate antibacterial and antifungal activities against several microorganisms (Kulkarni et al., 2016).
Construction of Chiral Piperazine Building Blocks
- Application : A study demonstrated the solution-phase synthesis of chiral monosubstituted piperazine building blocks from nosylamide-activated aziridines. This method provides a pathway to optically pure N-Boc-protected piperazines, useful in constructing diverse chemical libraries (Crestey et al., 2009).
Mechanism of Action
Target of Action
1-(2-N-Boc-aminoethyl)piperazine is a derivative of piperazine . It’s used in the preparation of dihydropyrimidine derivatives as bifunctional degraders for treatment and prophylaxis of target protein-mediated diseases .
Result of Action
It’s known that the compound is used in the preparation of dihydropyrimidine derivatives for the treatment and prophylaxis of target protein-mediated diseases , suggesting it may have a role in influencing protein function or expression.
Safety and Hazards
1-(2-N-Boc-aminoethyl)piperazine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of this compound. In case of contact with skin or eyes, wash immediately with plenty of water and seek medical attention .
Biochemical Analysis
Biochemical Properties
It is known to be involved in a variety of reactions for studying corrosion inhibition, biological activity, and metal ligand effects on catalysis .
Molecular Mechanism
The molecular mechanism of action of 1-(2-N-Boc-aminoethyl)piperazine is not well-defined. It is believed to function as an inhibitor of several enzymes, including cholinesterases, cytochrome P450, and acetylcholinesterase .
Properties
IUPAC Name |
tert-butyl N-(2-piperazin-1-ylethyl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N3O2/c1-11(2,3)16-10(15)13-6-9-14-7-4-12-5-8-14/h12H,4-9H2,1-3H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPOIPCJBJNWHSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCN1CCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40363883 | |
Record name | 1-(2-N-Boc-aminoethyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40363883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
140447-78-5 | |
Record name | 1-(2-N-Boc-aminoethyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40363883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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